1-Ethyl-3-methyl-2,3-dihydro-1H-imidazol-1-ium fluoride

• CAS No.: 133928-43-5
• Molecular Formula: C6H13FN2
• Molecular Weight: 132.18 g/mol
• IUPAC Name: 1-ethyl-3-methyl-1,2-dihydroimidazol-1-ium;fluoride
• InChI: InChI=1S/C6H12N2.FH/c1-3-8-5-4-7(2)6-8;/h4-5H,3,6H2,1-2H3;1H
• InChI Key: INBGASQCANQQDC-UHFFFAOYSA-N
• Canonical SMILES: CC[NH+]1CN(C=C1)C.[F-]

Description

1-Ethyl-3-methyl-2,3-dihydro-1H-imidazol-1-ium fluoride is a compound belonging to the class of imidazolium salts. These salts are known for their unique properties and wide range of applications in various fields, including chemistry, biology, and industry. The compound is characterized by its imidazolium core, which is a five-membered ring containing two nitrogen atoms.

Preparation Methods

The synthesis of 1-Ethyl-3-methyl-2,3-dihydro-1H-imidazol-1-ium fluoride typically involves the reaction of 1-Ethyl-3-methylimidazolium chloride with a fluoride source such as hydrogen fluoride. The reaction is carried out under controlled conditions to ensure the formation of the desired product. Industrial production methods may involve the use of continuous flow reactors to optimize yield and purity .

Chemical Reactions Analysis

1-Ethyl-3-methyl-2,3-dihydro-1H-imidazol-1-ium fluoride undergoes various chemical reactions, including:

Substitution Reactions: The fluoride ion can be substituted with other anions under appropriate conditions.

Oxidation and Reduction: The imidazolium core can participate in redox reactions, although specific conditions and reagents are required.

Complex Formation: The compound can form complexes with various metal ions, which can be utilized in catalysis and other applications.

Common reagents used in these reactions include hydrogen fluoride, chlorine, and various metal salts. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

1-Ethyl-3-methyl-2,3-dihydro-1H-imidazol-1-ium fluoride has several scientific research applications:

Chemistry: It is used as a solvent and catalyst in various organic reactions due to its ionic nature and stability.

Biology: The compound can be used in the study of enzyme interactions and as a medium for biochemical reactions.

Medicine: Research is ongoing into its potential use in drug delivery systems and as an antimicrobial agent.

Industry: It is utilized in the production of advanced materials, including ionic liquids and electrolytes for batteries.

Mechanism of Action

The mechanism by which 1-Ethyl-3-methyl-2,3-dihydro-1H-imidazol-1-ium fluoride exerts its effects involves its interaction with various molecular targets. The fluoride ion can participate in hydrogen bonding and other interactions, influencing the behavior of enzymes and other proteins. The imidazolium core can interact with metal ions and other molecules, facilitating various chemical reactions .

Comparison with Similar Compounds

1-Ethyl-3-methyl-2,3-dihydro-1H-imidazol-1-ium fluoride can be compared with other imidazolium salts such as:

1-Ethyl-3-methylimidazolium chloride: Similar in structure but contains a chloride ion instead of fluoride.

1-Ethyl-3-methylimidazolium acetate: Contains an acetate ion and is used in different applications.

1-Ethyl-3-methylimidazolium iodide: Contains an iodide ion and has distinct properties and uses.

The uniqueness of this compound lies in its fluoride ion, which imparts specific reactivity and properties that are valuable in various applications.